4-methoxy-N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C11H9F3N2O3S2/c1-19-7-2-4-8(5-3-7)21(17,18)16-10-15-9(6-20-10)11(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key: UYDCDUZYAAMNOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C(F)(F)F
• Molecular Formula: C11H9F3N2O3S2
• Molecular Weight: 338.3 g/mol

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of similar compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Chemical Reactions Analysis

The mechanism of reactions involving similar compounds is based on the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen which makes subsequently the nucleophilic substitution by a fluoride possible.

Physical And Chemical Properties Analysis

Similar compounds like 4-Trifluoromethylanisole have a melting point of 178°C to 182°C. They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Antioxidant Activity

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Analgesic and Anti-inflammatory Activity

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Antimicrobial and Antifungal Activity

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Antiviral Activity

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Diuretic Activity

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Anticonvulsant Activity

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Neuroprotective Activity

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Antitumor or Cytotoxic Activity

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Mechanism of Action

Target of Action

The primary target of 4-methoxy-N-(4-(trifluoromethyl)thiazol-2-yl)benzenesulfonamide is acetolactate synthetase (ALS) . ALS is a key enzyme involved in the biosynthesis of branched-chain amino acids, making it a crucial target for herbicidal activity .

Mode of Action

The compound acts by inhibiting the activity of ALS . This inhibition disrupts the synthesis of essential amino acids, leading to a halt in protein synthesis and growth in the target organisms .

Biochemical Pathways

The affected biochemical pathway is the synthesis of branched-chain amino acids, specifically leucine, isoleucine, and valine . The inhibition of ALS disrupts this pathway, leading to a deficiency of these essential amino acids in the target organisms . This disruption affects various downstream processes, including protein synthesis, which is crucial for growth and development .

Pharmacokinetics

They are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties can influence the compound’s absorption and distribution in the body or environment.

Result of Action

The result of the compound’s action is the inhibition of growth in the target organisms due to the disruption of protein synthesis . This can lead to the death of the organism or halt its growth, depending on the concentration of the compound and the sensitivity of the organism .

Action Environment

The action of 4-methoxy-N-(4-(trifluoromethyl)thiazol-2-yl)benzenesulfonamide can be influenced by various environmental factors. For instance, the pH of the environment can affect the solubility and therefore the bioavailability of the compound . Additionally, the presence of other substances or organisms can also influence the compound’s efficacy and stability .

Safety and Hazards

Safety and hazards associated with similar compounds include skin irritation, serious eye irritation, and potential respiratory irritation.

Future Directions

The demand for trifluoromethyl derivatives has been increasing steadily in the last 30 years. They are finding increased utility as a substituent in bioactives. Therefore, the future directions in this field might involve the development of new synthesis methods and the exploration of their wide-ranging potential applications.